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Compound of Interest

Compound Name: (4-Nitro-phenyl)-acetaldehyde

Cat. No.: B074188 Get Quote

An In-depth Technical Guide to (4-Nitro-phenyl)-acetaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of (4-Nitro-phenyl)-acetaldehyde (CAS No: 1460-05-5). It is intended

to serve as a technical resource for professionals in research, development, and medicinal

chemistry.

Core Chemical Properties and Structure
(4-Nitro-phenyl)-acetaldehyde is a versatile aromatic aldehyde that serves as a crucial

building block in organic synthesis.[1] Its structure is characterized by a phenyl ring substituted

with a nitro group at the para position relative to an acetaldehyde moiety.[1][2] This substitution

pattern, featuring a potent electron-withdrawing nitro group, significantly influences the

compound's reactivity, particularly at the aldehyde functional group.[1]

Chemical Structure
The IUPAC name for this compound is 2-(4-nitrophenyl)acetaldehyde.[1][3] Its structure is

depicted below:

Chemical Identifiers and Descriptors

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b074188?utm_src=pdf-interest
https://www.benchchem.com/product/b074188?utm_src=pdf-body
https://www.benchchem.com/product/b074188?utm_src=pdf-body
https://www.benchchem.com/product/b074188?utm_src=pdf-body
https://www.benchchem.com/product/b074188
https://www.benchchem.com/product/b074188
https://cymitquimica.com/cas/1460-05-5/
https://www.benchchem.com/product/b074188
https://www.benchchem.com/product/b074188
https://pubchem.ncbi.nlm.nih.gov/compound/11744988
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 1460-05-5[1][2][3][4][5][6][7]

Molecular Formula C₈H₇NO₃[1][2][6][7][8]

Molecular Weight 165.15 g/mol [1][3][6][7][8]

InChI Key NDXLKCBBPVHYSO-UHFFFAOYSA-N[1][3][5]

Canonical SMILES C1=CC(=CC=C1CC=O)--INVALID-LINK--[O-][3]

| Synonyms | 2-(4-Nitrophenyl)acetaldehyde, 4-Nitrophenylethanal, 4-

Nitrobenzeneacetaldehyde[4][7] |

Physicochemical Properties
The physical and chemical properties of (4-Nitro-phenyl)-acetaldehyde are summarized in the

table below. The compound is typically an orange to light yellow solid and exhibits moderate to

high polarity, which influences its solubility.[2][5][7]

Physicochemical Data

Property Value Source

Melting Point 85-86 °C [4][7][8]

Boiling Point 315.4 ± 17.0 °C (Predicted) [4][7][8]

Density 1.256 ± 0.06 g/cm³ (Predicted) [4][7][8]

Appearance
Orange Solid / White to light

yellow solid
[5][7]

Solubility

Hydrolyzes in aqueous

solutions; Likely soluble in

organic solvents.

[1][2]

| Storage | Store in freezer (-20°C), in a dark place, under an inert atmosphere. |[5][7] |
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Spectroscopic Data
Key spectroscopic features for the characterization of (4-Nitro-phenyl)-acetaldehyde are

outlined below. These data are critical for confirming the compound's identity and purity.[1]

Spectroscopic Characterization Data

Technique Characteristic Peaks/Signals

¹H NMR

Aldehyde proton: δ 9.8–10.2 ppm;
Aromatic protons (near nitro group): δ
8.2–8.5 ppm

FT-IR

C=O stretch: ~1720 cm⁻¹; Asymmetric NO₂

stretch: ~1520 cm⁻¹; Symmetric NO₂ stretch:

~1350 cm⁻¹

| Mass Spectrometry | Molecular ion peak (M⁺): m/z 165 |

Synthesis and Experimental Protocols
(4-Nitro-phenyl)-acetaldehyde is primarily synthesized through the oxidation of the

corresponding alcohol, 4-nitrophenylethanol.[1]

Experimental Protocol: Oxidation of 4-
Nitrophenylethanol
This protocol describes a common laboratory-scale synthesis.

Objective: To synthesize (4-Nitro-phenyl)-acetaldehyde via the oxidation of 4-

nitrophenylethanol using pyridinium chlorochromate (PCC).

Materials:

4-Nitrophenylethanol

Pyridinium chlorochromate (PCC) (1.2 equivalents)
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Dichloromethane (DCM), anhydrous

Celite

Ethanol

Deionized water

Standard laboratory glassware, magnetic stirrer, filtration apparatus

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-nitrophenylethanol in anhydrous

dichloromethane (DCM).

Oxidation: Add pyridinium chlorochromate (PCC) (1.2 equivalents) to the solution. Stir the

mixture at room temperature for 4-6 hours. Monitor the reaction progress using thin-layer

chromatography (TLC).

Workup: Upon completion, filter the reaction mixture through a pad of Celite to remove the

chromium salts. Wash the filter cake with additional DCM.

Isolation: Evaporate the solvent from the filtrate under reduced pressure to obtain the crude

product.[1]

Purification: Purify the crude product by recrystallization from an ethanol-water mixture (e.g.,

3:1 ratio) to yield pure (4-Nitro-phenyl)-acetaldehyde.[1]

Synthesis Workflow: Oxidation of 4-Nitrophenylethanol

Starting Materials

Process Workup & Purification Final Product
4-Nitrophenylethanol

Oxidation
(RT, 4-6h)

PCC (1.2 equiv)
in DCM

Filter through CeliteReaction Mixture Evaporate SolventFiltrate Recrystallize
(Ethanol/Water)

Crude Product (4-Nitro-phenyl)-
acetaldehyde
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Click to download full resolution via product page

Caption: Oxidation of 4-nitrophenylethanol to the target aldehyde.

Chemical Reactivity and Applications
The reactivity of (4-Nitro-phenyl)-acetaldehyde is dominated by its two functional groups: the

aldehyde and the nitro group.[1]

Aldehyde Group: The aldehyde is highly electrophilic, readily participating in nucleophilic

addition and condensation reactions.[1][2] This makes it a valuable precursor for creating

more complex molecules.

Nitro Group: The electron-withdrawing nature of the nitro group activates the aromatic ring

and can undergo redox reactions, potentially generating reactive intermediates.[1]

This dual reactivity makes the compound a key intermediate in the production of various high-

value chemicals.
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Caption: Reactivity profile and applications of the title compound.

Applications in Synthesis
Pharmaceuticals: It is a precursor for synthesizing complex heterocyclic compounds, such as

tetrahydroisoquinoline derivatives, which are investigated as potential enzyme inhibitors for

treating diseases like cancer.[1]

Agrochemicals: Its reactivity allows it to be a building block in the creation of new

agrochemical products.[1]

Dyes and Pigments: The compound is utilized in the industrial manufacturing of dyes and

pigments.[1]
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Biochemical Research: It is employed in biochemical assays to study enzyme kinetics and

mechanisms involving aldehyde groups.[1]

Biological Activity and Safety
Biological Profile
Research indicates that compounds containing nitrophenyl groups may possess antioxidant

and anticancer properties.[1] The proposed mechanism of action involves the aldehyde group

forming covalent bonds with nucleophilic sites on proteins or enzymes, leading to potential

inhibition of their activity.[1] The nitro group may also participate in redox cycling, generating

reactive intermediates.[1]

Safety and Handling
(4-Nitro-phenyl)-acetaldehyde is a hazardous substance and must be handled with

appropriate safety precautions.

GHS Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin),

H315 (Causes skin irritation), H317 (May cause an allergic skin reaction), H319 (Causes

serious eye irritation), H332 (Harmful if inhaled).[3]

Handling: Use in a well-ventilated area.[9] Wear suitable personal protective equipment

(PPE), including chemical-impermeable gloves, safety goggles, and protective clothing.[9]

Avoid formation of dust and prevent contact with skin and eyes.[9] Keep away from sources

of ignition.[9][10]

First Aid: In case of inhalation, move the individual to fresh air.[9] For skin contact, wash

thoroughly with soap and water.[9] For eye contact, rinse cautiously with water for several

minutes.[11] Seek medical attention if symptoms persist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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